Cas no 1351647-38-5 (3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride)

• Product Name: 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride
• CAS No: 1351647-38-5
• MF: C₉H₁₆ClN₃O₂
• MW: 233.695240974426
• MDL: MFCD22587610
• CID: 4586612
• PubChem ID: 71778848
• Update Time: 2025-06-11

3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-ylmethyl)imidazolidine-2,4-dione hydrochloride
• 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride

• MDL： MFCD22587610
• Inchi： 1S/C9H15N3O2.ClH/c13-8-5-11-9(14)12(8)6-7-1-3-10-4-2-7;/h7,10H,1-6H2,(H,11,14);1H
• InChI Key： LODMCPSFNKKBJS-UHFFFAOYSA-N
• SMILES： N1(CC2CCNCC2)C(=O)CNC1=O.Cl

Additional information on 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride

3-[(Piperidin-4-yl)methyl]imidazolidine-2,4-dione Hydrochloride (CAS No. 1351647-38-5): A Comprehensive Overview

3-[(Piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride (CAS No. 1351647-38-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(imidazolidin-2,4-dione-1-methyl)piperidine hydrochloride, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride consists of a piperidine ring linked to an imidazolidinedione moiety through a methylene bridge. The presence of the piperidine ring, which is a common structural element in many bioactive compounds, contributes to its pharmacological activity. The imidazolidinedione moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate the activity of certain neurotransmitters, making it a promising candidate for the development of drugs targeting conditions such as anxiety and depression.

In addition to its neurological applications, 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride has also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable distribution profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolic stability and low toxicity further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride involves several steps, including the formation of the piperidine ring and the subsequent coupling with the imidazolidinedione moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The availability of efficient synthetic methods ensures that this compound can be produced consistently for research and commercial purposes.

In conclusion, 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione hydrochloride (CAS No. 1351647-38-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to uncover new insights into its therapeutic potential, contributing to advancements in drug discovery and development.